Cas no 1080467-52-2 (5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine)

5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a fluorinated pyrrolopyrimidine derivative with significant potential in medicinal chemistry and pharmaceutical research. Its core structure, featuring a fused pyrrole-pyrimidine ring system, serves as a key scaffold for designing kinase inhibitors and other biologically active compounds. The fluorine substitution at the 5-position enhances metabolic stability and binding affinity, while the 4-amine group provides a versatile handle for further functionalization. This compound is particularly valuable in the development of targeted therapies due to its ability to modulate enzymatic activity and interact with biological targets selectively. Its well-defined synthetic route and high purity make it a reliable intermediate for drug discovery applications.

5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine structure

1080467-52-2 structure

Product Name:5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine

CAS No:1080467-52-2

MF:C₆H₅FN₄

MW:152.129103422165

MDL:MFCD27923598

CID:1091326

PubChem ID:69815210

Update Time:2025-06-26

5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 1080467-52-2
- SB14567
- P20343
- SCHEMBL6531144
- A857406
- CS-0067316
- MDL： MFCD27923598
- Inchi： 1S/C6H5FN4/c7-3-1-9-6-4(3)5(8)10-2-11-6/h1-2H,(H3,8,9,10,11)
- InChI Key： UCGRFJIOSICVNN-UHFFFAOYSA-N
- SMILES： FC1=CNC2C1=C(N)N=CN=2

Computed Properties

Exact Mass: 152.04982434g/mol
Monoisotopic Mass: 152.04982434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 67.6Å²

5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM152345-1g	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	95%+	1g	$2585	2021-08-05
Chemenu	CM152345-500mg	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	95%+	500mg	$320	2022-06-14
Chemenu	CM152345-1g	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	95%+	1g	$***	2023-04-03
eNovation Chemicals LLC	D655907-500MG	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	500mg	$380	2024-07-21
eNovation Chemicals LLC	D655907-1G	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	1g	$570	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1662-500MG	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	500MG	￥ 2,141.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ1662-1G	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	1g	￥ 3,039.00	2023-03-30
eNovation Chemicals LLC	D655907-100mg	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	100mg	$165	2024-07-21
eNovation Chemicals LLC	D655907-250mg	5-fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97%	250mg	$265	2024-07-21
1PlusChem	1P01EE57-100mg	5-Fluoro-7H-pyrrolo[2,3-d]pyrimidin-4-amine	1080467-52-2	97.00%	100mg	$129.00	2023-12-26